Cas no 2138520-18-8 (6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide)

6-(4-Methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide is a synthetic organic compound featuring a pyrazole core substituted with a methanesulfonyl group and a hexanimidamide moiety. Its structural design confers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The methanesulfonyl group enhances electrophilic properties, while the hexanimidamide functionality provides a versatile handle for further derivatization. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined synthesis route ensures high purity and reproducibility, supporting reliable application in drug discovery and development.
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide structure
2138520-18-8 structure
Product Name:6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
CAS No:2138520-18-8
MF:C12H22N4O2S
MW:286.393681049347
CID:5852701
PubChem ID:165480993
Update Time:2025-10-24

6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
    • EN300-1115435
    • 2138520-18-8
    • Inchi: 1S/C12H22N4O2S/c1-12(2,11(13)14)6-4-5-7-16-9-10(8-15-16)19(3,17)18/h8-9H,4-7H2,1-3H3,(H3,13,14)
    • InChI Key: QVYYIZXKCCACLA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=NN(C=1)CCCCC(C(=N)N)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 286.14634713g/mol
  • Monoisotopic Mass: 286.14634713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 110Ų

6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1115435-0.05g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
0.05g
$1068.0 2023-10-27
Enamine
EN300-1115435-0.1g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
0.1g
$1119.0 2023-10-27
Enamine
EN300-1115435-0.25g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
0.25g
$1170.0 2023-10-27
Enamine
EN300-1115435-0.5g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
0.5g
$1221.0 2023-10-27
Enamine
EN300-1115435-1.0g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8
1g
$1057.0 2023-06-09
Enamine
EN300-1115435-2.5g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
2.5g
$2492.0 2023-10-27
Enamine
EN300-1115435-5.0g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8
5g
$3065.0 2023-06-09
Enamine
EN300-1115435-10.0g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8
10g
$4545.0 2023-06-09
Enamine
EN300-1115435-1g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
1g
$1272.0 2023-10-27
Enamine
EN300-1115435-5g
6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide
2138520-18-8 95%
5g
$3687.0 2023-10-27

6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide Related Literature

Additional information on 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide

Introduction to 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide (CAS No. 2138520-18-8)

6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138520-18-8, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The structural framework of this molecule incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of a 4-methanesulfonyl substituent on the pyrazole ring enhances its pharmacological properties, making it an attractive scaffold for designing bioactive molecules.

The molecular structure of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide consists of a hexanimidamide moiety linked to the pyrazole derivative. The hexanimidamide group introduces a amide functionality, which is known to play a crucial role in modulating biological interactions. This combination of structural features suggests that the compound may exhibit unique chemical and biological properties, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied due to their ability to interact with various biological targets. The 4-methanesulfonyl group in this compound not only enhances its solubility but also contributes to its binding affinity with potential therapeutic targets. This has led to increased interest in exploring the pharmacological potential of such molecules.

In the context of current research, 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide has been investigated for its potential role in modulating inflammatory pathways and enzyme inhibition. Studies have shown that pyrazole derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The 4-methanesulfonyl substituent is believed to enhance the binding affinity of the molecule to these enzymes, potentially leading to more effective therapeutic outcomes.

Additionally, the hexanimidamide moiety has been recognized for its ability to influence protein-protein interactions and signal transduction pathways. This makes 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide a versatile scaffold for designing molecules that can modulate various cellular processes. Recent computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are involved in cancer progression and other diseases.

The synthesis of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methanesulfonyl group onto the pyrazole ring is particularly challenging and requires specialized synthetic methodologies. However, advancements in synthetic chemistry have made it possible to achieve high yields and purity levels for this compound.

From a pharmacokinetic perspective, the structural features of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide suggest that it may exhibit favorable properties such as good oral bioavailability and metabolic stability. These characteristics are essential for any drug candidate intended for clinical use. Further studies are needed to evaluate its pharmacokinetic profile and potential side effects.

The potential therapeutic applications of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide are vast. Given its interaction with inflammatory pathways and enzyme inhibition capabilities, it could be developed into a novel treatment for conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate kinase activity suggests potential applications in oncology research.

In conclusion,6-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,2-dimethylhexanimidamide (CAS No. 2138520-18-8) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further development into therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.